Cas no 863868-30-8 (4-chloro-3-(4,4,5,5-tetramethyl-1,3,2-dioxaborolan-2-yl)benzonitrile)

4-chloro-3-(4,4,5,5-tetramethyl-1,3,2-dioxaborolan-2-yl)benzonitrile structure
863868-30-8 structure
Product Name:4-chloro-3-(4,4,5,5-tetramethyl-1,3,2-dioxaborolan-2-yl)benzonitrile
CAS No:863868-30-8
MF:C13H15BClNO2
MW:263.527702569962
MDL:MFCD11617917
CID:706842
PubChem ID:53415021
Update Time:2024-10-26

4-chloro-3-(4,4,5,5-tetramethyl-1,3,2-dioxaborolan-2-yl)benzonitrile Chemical and Physical Properties

Names and Identifiers

    • 4-chloro-3-(4,4,5,5-tetramethyl-1,3,2-dioxaborolan-2-yl)benzonitrile
    • 2-CHLORO-5-CYANOPHENYL BORONIC ACID PINACOL ESTER
    • Benzonitrile, 4-chloro-3-(4,4,5,5-tetramethyl-1,3,2-dioxaborolan-2-yl)-
    • 4-Chloro-3-(4,4,5,5-tetramethyl-1,3,2-dioxaborolan-2-yl)benzonitrile (ACI)
    • 863868-30-8
    • DTXSID80696920
    • Z2049750577
    • CS-0189702
    • 4-CHLORO-3-(TETRAMETHYL-1,3,2-DIOXABOROLAN-2-YL)BENZONITRILE
    • MFCD11617917
    • EN300-6482377
    • E82305
    • MDL： MFCD11617917
    • Inchi： 1S/C13H15BClNO2/c1-12(2)13(3,4)18-14(17-12)10-7-9(8-16)5-6-11(10)15/h5-7H,1-4H3
    • InChI Key： DGMDRBZAUFPUJU-UHFFFAOYSA-N
    • SMILES： N#CC1C=C(B2OC(C)(C)C(C)(C)O2)C(Cl)=CC=1

Computed Properties

  • Exact Mass: 263.0884366g/mol
  • Monoisotopic Mass: 263.0884366g/mol
  • Isotope Atom Count: 0
  • Hydrogen Bond Donor Count: 0
  • Hydrogen Bond Acceptor Count: 3
  • Heavy Atom Count: 18
  • Rotatable Bond Count: 1
  • Complexity: 360
  • Covalently-Bonded Unit Count: 1
  • Defined Atom Stereocenter Count: 0
  • Undefined Atom Stereocenter Count : 0
  • Defined Bond Stereocenter Count: 0
  • Undefined Bond Stereocenter Count: 0
  • Topological Polar Surface Area: 42.2Ų

4-chloro-3-(4,4,5,5-tetramethyl-1,3,2-dioxaborolan-2-yl)benzonitrile Pricemore >>

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4-chloro-3-(4,4,5,5-tetramethyl-1,3,2-dioxaborolan-2-yl)benzonitrile Production Method

Production Method 1

623-03-0 623-03-0
25015-63-8 25015-63-8
863868-30-8 863868-30-8
863868-19-3 863868-19-3
Reaction Conditions
1.1 Catalysts: Bis[(1,2,5,6-η)-1,5-cyclooctadiene]di-μ-methoxydiiridium ,  4,4′-Bis(1,1-dimethylethyl)-2,2′-bipyridine Solvents: Tetrahydrofuran ;  36 h, rt
Reference
Sterically Directed Functionalization of Aromatic C-H Bonds: Selective Borylation Ortho to Cyano Groups in Arenes and Heterocycles
Chotana, Ghayoor A.; et al, Journal of the American Chemical Society, 2005, 127(30), 10539-10544

Production Method 2

948549-53-9 948549-53-9
73183-34-3 73183-34-3
863868-30-8 863868-30-8
Reaction Conditions
1.1 Reagents: Potassium acetate Catalysts: [1,1′-Bis(diphenylphosphino)ferrocene]dichloropalladium Solvents: 1,4-Dioxane ;  rt → reflux; 12 h, reflux
Reference
Zig-Zag Type Molecular Design Strategy of N-Type Hosts for Sky-Blue Thermally-Activated Delayed Fluorescence Organic Light-Emitting Diodes
Yang, Chang Yoon; et al, Chemistry - A European Journal, 2020, 26(11), 2429-2435

Production Method 3

623-03-0 623-03-0
25015-63-8 25015-63-8
863868-30-8 863868-30-8
863868-19-3 863868-19-3
Reaction Conditions
1.1 Catalysts: Bis[(1,2,5,6-η)-1,5-cyclooctadiene]di-μ-methoxydiiridium ,  [2,2′-Bipyridine]-4,4′-diamine, N4,N4,N4′,N4′-tetramethyl- Solvents: Tetrahydrofuran ;  rt
1.2 Solvents: Tetrahydrofuran ;  36 h, rt
Reference
C-H Borylation Catalysts that Distinguish Between Similarly Sized Substituents Like Fluorine and Hydrogen
Miller, Susanne L.; et al, Organic Letters, 2019, 21(16), 6388-6392

4-chloro-3-(4,4,5,5-tetramethyl-1,3,2-dioxaborolan-2-yl)benzonitrile Raw materials

4-chloro-3-(4,4,5,5-tetramethyl-1,3,2-dioxaborolan-2-yl)benzonitrile Preparation Products

4-chloro-3-(4,4,5,5-tetramethyl-1,3,2-dioxaborolan-2-yl)benzonitrile Related Literature

863868-30-8 (4-chloro-3-(4,4,5,5-tetramethyl-1,3,2-dioxaborolan-2-yl)benzonitrile) Related Products

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